Cas no 114365-45-6 (1,2-Benzenedimethanol, 3,4,5-tris(1,1-dimethylethyl)-)
114365-45-6 structure
Product Name:1,2-Benzenedimethanol, 3,4,5-tris(1,1-dimethylethyl)-
CAS No:114365-45-6
MF:C20H34O2
MW:306.482766628265
CID:1202117
PubChem ID:14093661
Update Time:2025-04-20
1,2-Benzenedimethanol, 3,4,5-tris(1,1-dimethylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenedimethanol, 3,4,5-tris(1,1-dimethylethyl)-
- [3,4,5-tritert-butyl-2-(hydroxymethyl)phenyl]methanol
- (3,4,5-Tri-tert-butyl-1,2-phenylene)dimethanol
- 114365-45-6
- DTXSID00555808
-
- Inchi: 1S/C20H34O2/c1-18(2,3)15-10-13(11-21)14(12-22)16(19(4,5)6)17(15)20(7,8)9/h10,21-22H,11-12H2,1-9H3
- InChI Key: BLITWNURMAUSSE-UHFFFAOYSA-N
- SMILES: OCC1=C(CO)C=C(C(C)(C)C)C(=C1C(C)(C)C)C(C)(C)C
Computed Properties
- Exact Mass: 306.25602
- Monoisotopic Mass: 306.255880323g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 353
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.46
1,2-Benzenedimethanol, 3,4,5-tris(1,1-dimethylethyl)- Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
114365-45-6 (1,2-Benzenedimethanol, 3,4,5-tris(1,1-dimethylethyl)-) Related Products
- 21190-35-2((2-tert-butylphenyl)methanol)
- 21190-34-1((2-Isopropylphenyl)methanol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk